Cas no 1255306-34-3 (rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine
• CAS No: 1255306-34-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD32642623
• CID: 5243099
• Update Time: 2025-10-07

rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-(4-fluorophenyl)-, (1R,2S)-rel-
• rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine

• MDL： MFCD32642623
• Inchi： 1S/C11H14FN/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11H,1-3,13H2/t10-,11+/m0/s1
• InChI Key： SBIOJANZHQTSRP-WDEREUQCSA-N
• SMILES： [C@@H]1(N)CCC[C@H]1C1=CC=C(F)C=C1

Additional information on rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine

Comprehensive Analysis of rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine (CAS No. 1255306-34-3): Properties, Applications, and Research Insights

The compound rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine (CAS No. 1255306-34-3) is a chiral amine derivative with a cyclopentane backbone and a 4-fluorophenyl substituent. Its unique stereochemistry and structural features make it a subject of interest in pharmaceutical research, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The rac-(1R,2S) notation indicates its racemic form, which consists of two enantiomers, each potentially exhibiting distinct biological activities.

In recent years, the demand for fluorinated organic compounds like rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its potential in neuropharmacology, where fluorinated analogs often demonstrate improved blood-brain barrier penetration. This aligns with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industry circles.

The synthesis of CAS 1255306-34-3 typically involves asymmetric hydrogenation or resolution techniques to isolate the desired (1R,2S) enantiomer. Its cyclopentan-1-amine core is structurally analogous to several FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Computational chemists often investigate such compounds using molecular docking simulations, a hot topic in AI-driven drug discovery forums.

From a material science perspective, the 4-fluorophenyl moiety contributes to unique electronic properties, making derivatives of this compound candidates for organic semiconductors or ligand design in catalysis. These applications resonate with growing searches for sustainable chemistry solutions and green synthesis methodologies.

Analytical characterization of rac-(1R,2S)-2-(4-fluorophenyl)cyclopentan-1-amine employs advanced techniques like chiral HPLC and X-ray crystallography, addressing common queries about stereochemical analysis. The fluorine atom's presence facilitates 19F-NMR studies, a technique gaining traction in metabolomics research.

Ongoing studies investigate the compound's potential as a pharmacophore in G-protein-coupled receptor (GPCR) modulation, a trending topic in drug development communities. Its logP and pKa values suggest favorable pharmacokinetic properties, frequently discussed in ADME/Tox prediction platforms.

In conclusion, CAS 1255306-34-3 represents a versatile scaffold bridging medicinal chemistry and material science. Its research trajectory mirrors industry shifts toward fluorine-containing bioactive molecules and chiral drug development, making it a compound of sustained scientific and commercial interest.